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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the effective use of

Lysol® brand disinfectants for routine disinfection of common laboratory equipment and

surfaces. Proper disinfection is a cornerstone of maintaining an aseptic environment,

preventing cross-contamination, and ensuring the integrity of experimental data and the safety

of laboratory personnel.

Introduction
Lysol® brand products, particularly Lysol® Disinfectant Spray, are readily available broad-

spectrum disinfectants. The primary active ingredients in many Lysol® formulations are a

combination of ethanol (30-60%) and quaternary ammonium compounds (QACs).[1] This

combination provides efficacy against a wide range of bacteria, viruses, and fungi.[2][3][4][5]

Understanding the correct application, contact time, and material compatibility is crucial for

achieving the desired level of disinfection in a laboratory setting.

Product Efficacy and Specifications
Lysol® has demonstrated high efficacy against common laboratory contaminants and

pathogens. It is essential to adhere to the specified contact times to ensure microbial

inactivation.
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Table 1: Quantitative Efficacy Data for Lysol®
Disinfectants
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Pathogen Type
Specific
Pathogens

Log Reduction Contact Time Reference

Bacteria

Staphylococcus

aureus,

Salmonella

choleraesuis,

Escherichia coli

O157:H7,

Pseudomonas

aeruginosa

>5.6 - 8.2
30 seconds & 5

minutes
[3]

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

>5.6 - 8.2
30 seconds & 5

minutes
[3]

Vancomycin-

resistant

Enterococcus

species

>5.6 - 8.2
30 seconds & 5

minutes
[3]

Pseudomonas

spp.,

Micrococcus

spp., Bacillus

spp.

Consistently high

zone of inhibition
Not specified [2]

Viruses Poliovirus >3 Not specified [3]

Norovirus Effective 10 minutes [6][7]

SARS-CoV-2
99.9%

inactivation
2 minutes [8]

Fungi

Trichophyton

mentagrophytes

(Athlete's Foot

Fungus)

Effective 10 minutes [9]
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Aspergillus niger

(Mold & Mildew)
Effective 3 minutes [6]

Table 2: Required Contact Times for Lysol® Disinfectant
Spray

Application Contact Time Surfaces Instructions Reference

Disinfection 3 minutes
Hard, non-

porous surfaces

Surface must

remain wet for

the full 3

minutes, then

allow to air dry.

[6][7][10]

Sanitization 10 seconds
Hard, non-

porous surfaces

Surface must

remain wet for 10

seconds, then

allow to air dry.

[6][7]

Norovirus

Disinfection
10 minutes

Hard, non-

porous surfaces

Surface must

remain wet for

the full 10

minutes, then

allow to air dry.

[6][7]

Mold & Mildew

Control
3 minutes

Pre-cleaned

surfaces

Allow to remain

wet for 3 minutes

and let air dry.

Repeat weekly or

as needed.

[6]

Standard Operating Protocol: Surface Disinfection
of Laboratory Equipment
This protocol outlines the procedure for disinfecting hard, non-porous surfaces of laboratory

equipment such as centrifuges, incubators, water baths, and benchtops.

3.1 Materials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.premiersupplies.com/BMIEcom/ProductDetails.aspx?prodid=3171070
https://cleansolutionllc.com/blog/common-dwell-times-for-disinfectants/
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.premiersupplies.com/BMIEcom/ProductDetails.aspx?prodid=3171070
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.premiersupplies.com/BMIEcom/ProductDetails.aspx?prodid=3171070
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lysol® Disinfectant Spray

Clean, lint-free cloths or paper towels

Personal Protective Equipment (PPE): safety glasses, nitrile gloves, and a lab coat.[1][11]

3.2 Procedure

Pre-cleaning: Before disinfection, it is critical to pre-clean surfaces to remove any organic

matter, dust, or debris that may interfere with the disinfectant's efficacy.[6][12] Use a

detergent or soap and water solution to wipe down the equipment. Rinse with a damp cloth

to remove any soap residue and allow the surface to dry.[13]

Application of Disinfectant: Hold the Lysol® Disinfectant Spray can upright, 6 to 8 inches

from the surface.[6][7] Spray for 3 to 4 seconds until the surface is completely covered with a

mist.[6][7]

Ensure Proper Contact Time: The surface must remain visibly wet for the required contact

time to achieve disinfection (typically 3 minutes).[6][10] If the surface begins to dry before the

contact time is reached, reapply the disinfectant.

Air Dry: Allow the surface to air dry completely.[6] There is no need to wipe the surface after

disinfection unless it is a food-contact surface or an area prone to direct skin contact, in

which case it should be rinsed with potable water after the contact time is met.[6][12]

Post-Disinfection: Dispose of used cleaning materials and PPE in the appropriate waste

receptacle.[13] Wash hands thoroughly after the procedure.

3.3 Material Compatibility

Recommended Surfaces: Lysol® is suitable for most hard, non-porous surfaces commonly

found in laboratories, including stainless steel, glass, glazed porcelain, and plastics.[12]

Surfaces to Avoid: Do not use Lysol® Disinfectant Spray on brass, copper, aluminum, or

painted wood surfaces.[12][14] For sensitive electronics or acrylic plastics, test on a small,

inconspicuous area first.[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://mymortuarycooler.com/blogs/news/everything-you-need-to-know-about-lysol-disinfectant-spray-msds
https://ehs.psu.edu/sites/ehs/files/cleaningguidance-laboratory.pdf
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.lysol.ph/faq
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-lab_cleaning_disinfection.pdf
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.premiersupplies.com/BMIEcom/ProductDetails.aspx?prodid=3171070
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.premiersupplies.com/BMIEcom/ProductDetails.aspx?prodid=3171070
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://cleansolutionllc.com/blog/common-dwell-times-for-disinfectants/
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://uat.www.lysol.com/products/disinfectant-spray/lysol-disinfectant-spray
https://www.lysol.ph/faq
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/s-lab_cleaning_disinfection.pdf
https://www.lysol.ph/faq
https://www.lysol.ph/faq
https://www.lysol.com/faq/
https://www.lysol.com/faq/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Validation of Disinfection
Efficacy
This protocol provides a framework for researchers to validate the efficacy of Lysol® against

specific microorganisms of interest on common laboratory surfaces.

4.1 Objective To quantify the reduction of a target microorganism on a specific laboratory

surface material after treatment with Lysol® Disinfectant Spray.

4.2 Materials

Target microorganism culture (e.g., E. coli, S. aureus)

Sterile surface coupons (e.g., stainless steel, glass, polypropylene)

Lysol® Disinfectant Spray

Sterile swabs

Neutralizing broth (e.g., D/E Neutralizing Broth) to inactivate the disinfectant's active

ingredients.[15]

Agar plates for microbial enumeration

Incubator

Pipettes and sterile pipette tips

Timer

4.3 Methodology

Preparation of Inoculum: Culture the target microorganism to a known concentration (e.g.,

10^6 - 10^8 CFU/mL).

Surface Inoculation: Aseptically inoculate a defined area on each sterile surface coupon with

a known volume of the microbial culture. Allow the inoculum to dry completely in a biosafety

cabinet.
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Control Group: For each surface type, swab an inoculated, untreated coupon to determine

the baseline microbial load.

Disinfection: Following the Standard Operating Protocol (Section 3.0), spray the inoculated

coupons with Lysol® Disinfectant Spray, ensuring complete coverage.

Contact Time: Allow the disinfectant to remain on the surface for the manufacturer-

recommended contact time (e.g., 3 minutes).

Neutralization and Recovery: After the contact time has elapsed, swab the treated area of

the coupon. Immediately place the swab into a tube containing neutralizing broth to stop the

disinfectant's action.

Enumeration: Perform serial dilutions of the neutralizing broth and plate onto appropriate

agar media.

Incubation: Incubate the plates under suitable conditions for the target microorganism.

Data Analysis: Count the colonies on the plates and calculate the log reduction in microbial

count compared to the untreated control coupons.

Visual Representations
Diagram 1: Disinfection Workflow
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Step 1: Pre-Cleaning
(Detergent and Water)

Step 2: Rinse and Dry

Step 3: Apply Lysol®
(6-8 inches, 3-4 sec spray)

Step 4: Maintain Wet Contact Time
(e.g., 3 minutes for disinfection)

Step 5: Air Dry

Step 6: Post-Disinfection Procedures
(Dispose of waste, wash hands)

Click to download full resolution via product page

Caption: A stepwise workflow for the proper disinfection of laboratory surfaces using Lysol®.

Diagram 2: Logical Relationship of Disinfection
Components

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b611843?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Outcome

Prerequisites

Effective Disinfection Pathogen Inactivation Aseptic Environment

Correct Lysol® Product

Proper Pre-Cleaning

Adherence to Contact Time

Appropriate Surface Material

Click to download full resolution via product page

Caption: Key factors that contribute to achieving effective disinfection in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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